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Compound of Interest

(R)-(-)-2,2-Dimethylcyclopropane-
Compound Name:
1-carboxamide

Cat. No.: B109103

CAS Number: 106462-18-4

This technical guide provides an in-depth overview of (R)-(-)-2,2-Dimethylcyclopropane-1-
carboxamide, a chiral building block of significant interest in pharmaceutical and agrochemical
research. The document is intended for researchers, scientists, and professionals in drug
development, offering a consolidated resource on its chemical properties, synthesis, and
primary applications.

Core Compound Properties

(R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide is a chiral organic compound featuring a
cyclopropane ring substituted with two methyl groups and a carboxamide functional group.[1]
Its rigid, three-dimensional structure and specific stereochemistry make it a valuable precursor
in asymmetric synthesis.[2]

Physicochemical Data

The key physicochemical properties of (R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide are
summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b109103?utm_src=pdf-interest
https://www.benchchem.com/product/b109103?utm_src=pdf-body
https://www.benchchem.com/product/b109103?utm_src=pdf-body
https://www.benchchem.com/product/b109103?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c5ra24527c
https://www.chemguide.co.uk/organicprops/amides/preparation.html
https://www.benchchem.com/product/b109103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Reference(s)
CAS Number 106462-18-4

Molecular Formula CeH11NO

Molecular Weight 113.16 g/mol

Appearance Solid

Melting Point 135-139 °C

SMILES String

CC1(C)C[C@H]1C(N)=0

YBZQRYWKYBZZNT-
INChl Key
BYPYZUCNSA-N
. Soluble in organic solvents,
Solubility [1]

limited solubility in water.

Safety and Handling

(R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide is classified as a hazardous substance.

Appropriate personal protective equipment (PPE), including gloves, eye protection, and a dust

mask, should be used when handling this compound.

Hazard Classification Code

Acute Toxicity, Oral Category 4
Skin Irritation Category 2
Skin Sensitization Category 1
Eye Irritation Category 2

Specific Target Organ Toxicity (Single Exposure)

Category 3 (Respiratory system)

Data sourced from Sigma-Aldrich safety information.

Synthesis and Manufacturing
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The synthesis of enantiomerically pure (R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide is a
multi-step process that typically involves the synthesis of the racemic 2,2-dimethylcyclopropane
carboxylic acid, followed by chiral resolution and subsequent amidation.

Representative Experimental Protocols

Step 1: Synthesis of racemic 2,2-Dimethylcyclopropane carboxylic acid

A common route to the racemic acid involves the cyclopropanation of 2-methylpropene. For
example, a process using 2-methylbutenoic acid as a starting material can be employed, which
undergoes esterification, cyclopropanation, and hydrolysis to yield 2,2-dimethylcyclopropane
carboxylic acid.[3]

Step 2: Chiral Resolution of 2,2-Dimethylcyclopropane carboxylic acid

The resolution of the racemic acid is a critical step to isolate the desired (R)-enantiomer. One
documented method involves a two-step, one-pot biotransformation of rac-2,2-
dimethylcyclopropanecarbonitrile using both a nitrilase and an amidase. This process can be
designed to selectively produce (S)-(+)-2,2-dimethylcyclopropane-1-carboxamide, leaving
behind the (R)-2,2-dimethylcyclopropanecarboxylic acid as a byproduct, which can then be
isolated.[3] Another approach is the fractional crystallization of diastereomeric salts formed by
reacting the racemic acid with a chiral resolving agent, such as an optically active amine.[4][5]

Step 3: Amidation of (R)-(-)-2,2-Dimethylcyclopropane carboxylic acid

The final step is the conversion of the carboxylic acid to the primary amide. A general and
effective one-pot procedure involves the activation of the carboxylic acid with thionyl chloride
(SOCI2) followed by the addition of ammonia.[1] Alternatively, the carboxylic acid can be
converted to an acyl chloride, which then reacts violently but effectively with a concentrated
solution of ammonia to form the amide.[2]

Applications in Research and Development

The primary application of (R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide is as a chiral
building block in the synthesis of more complex molecules, particularly in the pharmaceutical
industry.[2][6] The rigid cyclopropane scaffold can impart desirable properties to a drug
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molecule, such as increased potency, metabolic stability, and improved binding affinity to its
target.[6][7]

While its enantiomer, (S)-(+)-2,2-dimethylcyclopropane carboxamide, is a known key
intermediate in the synthesis of Cilastatin, an inhibitor of dehydropeptidase-I, the specific
applications of the (R)-(-)-enantiomer are less documented in publicly available literature.[3] It
is plausible that it is utilized in the synthesis of other pharmaceutical candidates where the (R)-
configuration is required for biological activity.

Biological Activity and Mechanism of Action

Based on extensive literature searches, there is currently no specific, publicly available data on
the biological activity, mechanism of action, or associated signaling pathways for (R)-(-)-2,2-
Dimethylcyclopropane-1-carboxamide itself. Its significance in the scientific literature is
predominantly as a chiral intermediate for organic synthesis. The broader class of
cyclopropane-containing molecules has been shown to exhibit a wide range of biological
activities, including antibacterial, antifungal, and antitumor properties, but these are not specific
to the title compound.

Visualizations
Synthetic Workflow

The following diagram illustrates a logical workflow for the synthesis of (R)-(-)-2,2-
Dimethylcyclopropane-1-carboxamide, starting from the racemic carboxylic acid.
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Caption: Synthetic workflow for (R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide.

Role as a Chiral Building Block

This diagram illustrates the conceptual role of (R)-(-)-2,2-Dimethylcyclopropane-1-
carboxamide as a chiral building block in the synthesis of a more complex, hypothetical target

molecule.
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Caption: Role as a chiral precursor in complex molecule synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide: A
Technical Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b109103#r-2-2-dimethylcyclopropane-1-carboxamide-
cas-number-106462-18-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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